Cas no 1421456-74-7 (1-methyl-3-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one)

• Product Name: 1-methyl-3-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one
• CAS No: 1421456-74-7
• MF: C₁₈H₁₈F₃N₃O₃
• MW: 381.349034786224
• CID: 5401079
• Update Time: 2025-10-29

1-methyl-3-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidine-1-carbonyl]pyridin-2-one
• 1-methyl-3-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C18H18F3N3O3/c1-23-8-2-3-14(16(23)25)17(26)24-9-6-13(7-10-24)27-15-5-4-12(11-22-15)18(19,20)21/h2-5,8,11,13H,6-7,9-10H2,1H3
• InChI Key： JEQICWOGIKOEJU-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=CC=C1C(N1CCC(OC2=NC=C(C(F)(F)F)C=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-methyl-3-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one

Introduction to 1-Methyl-3-(4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one (CAS No. 1421456-74-7)

1-Methyl-3-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one (CAS No. 1421456-74-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as MTPC for brevity, is characterized by its unique structure and pharmacological properties, making it a promising candidate for the development of new drugs.

The molecular structure of MTPC consists of a pyridine ring substituted with a trifluoromethyl group and an oxygen atom, which is linked to a piperidine ring through a carbonyl group. The piperidine ring is further substituted with a methyl group and a dihydropyridine moiety. This intricate arrangement confers MTPC with specific binding affinities and biological activities that are of great interest to researchers.

Recent studies have highlighted the potential of MTPC in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that MTPC exhibits potent neuroprotective effects by modulating specific ion channels and receptors involved in neuronal function. This property makes it a valuable lead compound for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, MTPC has also demonstrated anti-inflammatory properties. A study conducted by the Department of Pharmacology at Harvard University found that MTPC can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that MTPC could be beneficial in treating inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of MTPC has been extensively studied to ensure its suitability for clinical use. Data from preclinical trials indicate that MTPC exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, MTPC has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of MTPC in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for Phase II trials, which will further investigate the compound's therapeutic potential in specific patient populations.

The synthesis of MTPC involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of 5-(trifluoromethyl)pyridin-2-ol with piperidine using a suitable coupling agent, followed by the formation of the carbonyl group and subsequent cyclization to form the dihydropyridine ring. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, leading to improved efficiency and scalability.

In conclusion, 1-Methyl-3-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one (CAS No. 1421456-74-7) represents a significant advancement in medicinal chemistry. Its unique structure and multifaceted biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.